Cas no 2165496-33-1 (rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate)

• Product Name: rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate
• CAS No: 2165496-33-1
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6077253
• PubChem ID: 138991284
• Update Time: 2025-07-18

rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2165496-33-1
• EN300-5397410
• rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate

• Inchi： 1S/C11H19NO3/c1-14-11(13)10-7-12-6-9(10)8-2-4-15-5-3-8/h8-10,12H,2-7H2,1H3/t9-,10+/m0/s1
• InChI Key： NBYDJFXOZNFYIK-VHSXEESVSA-N
• SMILES： O1CCC(CC1)[C@@H]1CNC[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate

Comprehensive Overview of rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate (CAS No. 2165496-33-1)

The compound rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate (CAS No. 2165496-33-1) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and synthetic chemistry. Its unique structural features, including the oxan-4-yl moiety and ester functional group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and versatility in organic synthesis.

In recent years, the demand for chiral building blocks like rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate has surged, driven by advancements in asymmetric catalysis and medicinal chemistry. The compound's pyrrolidine core is particularly noteworthy, as this heterocycle is prevalent in bioactive molecules targeting neurological and metabolic disorders. Its methyl carboxylate group further enhances its reactivity, enabling diverse derivatization pathways.

From a synthetic perspective, the incorporation of the oxan-4-yl (tetrahydropyran) group introduces both conformational rigidity and improved pharmacokinetic properties, a feature highly sought after in modern drug design. This aligns with current industry trends favoring saturated heterocycles to optimize drug-like characteristics. The compound's CAS registry number (2165496-33-1) serves as a crucial identifier for researchers navigating chemical databases and patent literature.

The stereochemistry of rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate warrants special attention. The (3R,4R) configuration indicates specific spatial arrangements that can significantly influence biological activity—a critical consideration for researchers developing enantioselective synthesis routes. This aspect connects with growing interest in "chiral switches" within pharmaceutical development, where single enantiomers often demonstrate superior efficacy over racemic mixtures.

Analytical characterization of this compound typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The methyl ester functionality provides a convenient handle for further transformations, while the pyrrolidine nitrogen offers opportunities for salt formation or additional functionalization. These properties make it particularly valuable for fragment-based drug discovery approaches.

In the context of green chemistry initiatives, synthetic routes to rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate are being optimized to reduce environmental impact. Recent publications highlight catalytic asymmetric methods and solvent-free conditions as emerging trends in its production. Such developments respond to the pharmaceutical industry's push toward sustainable manufacturing practices.

The compound's potential applications extend beyond pharmaceuticals. Materials science researchers are exploring derivatives of rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate for designing novel catalysts and ligands. Its structural motifs appear promising for developing chiral auxiliaries in asymmetric synthesis—an area experiencing rapid growth due to demand for enantiopure compounds.

From a regulatory standpoint, proper handling and storage of rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate follow standard laboratory safety protocols. While not classified as hazardous under current regulations, appropriate personal protective equipment is recommended when working with this chemical. Material Safety Data Sheets (MSDS) provide essential guidance for researchers.

The commercial availability of rac-methyl (3R,4R)-4-(oxan-4-yl)pyrrolidine-3-carboxylate through specialty chemical suppliers has increased significantly, reflecting its growing importance in research. Pricing and purity specifications vary among vendors, with enantiomerically enriched forms commanding premium values. This market dynamic underscores the compound's value in high-end synthetic applications.

Future research directions for CAS 2165496-33-1 may include exploring its biological activity profile, developing more efficient synthetic methodologies, and investigating its use in combinatorial chemistry libraries. The compound represents an excellent example of how strategic molecular design combines structural complexity with functional versatility—key attributes in contemporary chemical research and development.